Cas no 1219200-16-4 (3-Bromo-2-N-boc-amino-propionic Acid Methyl Ester)

• Product Name: 3-Bromo-2-N-boc-amino-propionic Acid Methyl Ester
• CAS No: 1219200-16-4
• MF: C₉H₁₆BrNO₄
• MW: 282.131642341614
• MDL: MFCD09261317
• CID: 1213430
• PubChem ID: 46738178
• Update Time: 2025-11-01

3-Bromo-2-N-boc-amino-propionic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• 3-bromo-2-n-boc-amino-propionic acid methyl ester
• AGN-PC-00OPGF
• KB-234941
• 3-Bromo-2-N-Boc-aminopropionic acid methyl ester
• 3-bromo-2-tert-butoxycarbonylamino-propionic acid methyl ester
• methyl (2R)-3-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• 3-bromo-2-n-boc-amino-propionic acid methyl ester; AGN-PC-00OPGF; KB-234941; 3-Bromo-2-N-Boc-aminopropionic acid methyl ester; 3-bromo-2-tert-butoxycarbonylamino-propionic acid methyl ester; methyl (2R)-3-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate;
• A910042
• SY226831
• MFCD09261317
• (R)-Boc-3-bromoalanine methyl ester
• 3-Bromo-2-((tert-butoxycarbonyl)amino)propionic acid methyl ester
• DTXSID30674238
• SY057492
• 3-Bromo-N-Boc-DL-alanine methyl ester
• Methyl 3-bromo-2-((tert-butoxycarbonyl)amino)propanoate
• AS-36926
• MFCD12546209
• L-Alanine, 3-bromo-N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• SCHEMBL23085882
• 1219200-16-4
• METHYL 3-BROMO-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOATE
• AKOS026670550
• Methyl 3-bromo-N-(tert-butoxycarbonyl)alaninate
• MFCD12546210
• 3-Bromo-N-Boc-L-alanine methyl ester
• Methyl3-bromo-2-((tert-butoxycarbonyl)amino)propanoate
• XH0904
• 3-Bromo-2-N-boc-amino-propionic Acid Methyl Ester

• MDL： MFCD09261317
• Inchi： 1S/C9H16BrNO4/c1-9(2,3)15-8(13)11-6(5-10)7(12)14-4/h6H,5H2,1-4H3,(H,11,13)
• InChI Key： ODLDPRMMKCMNMD-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.02627g/mol
• Monoisotopic Mass: 281.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid

3-Bromo-2-N-boc-amino-propionic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Bromo-2-N-boc-amino-propionic Acid Methyl Ester

3-Bromo-2-N-Boc-amino-propionic Acid Methyl Ester (CAS No. 1219200-16-4)

The compound 3-Bromo-2-N-Boc-amino-propionic Acid Methyl Ester, identified by the CAS registry number CAS No. 1219200-16-4, is a significant molecule in the field of organic chemistry and drug discovery. This compound is particularly notable for its role in the synthesis of bioactive molecules and its application in various chemical reactions. The structure of this compound includes a bromine atom at the third position, an N-boc amino group at the second position, and a methyl ester group attached to the propionic acid backbone.

The presence of the Boc (tert-butoxycarbonyl) protecting group in this compound makes it highly versatile in synthetic chemistry. The Boc group is widely used to protect amino groups during organic synthesis, allowing for precise control over reactivity and selectivity in multi-step reactions. This feature has made 3-Bromo-2-N-Boc-amino-propionic Acid Methyl Ester a valuable intermediate in the synthesis of peptides, pharmaceuticals, and other complex molecules.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of inhibitors for various enzymes and receptors. Its unique structure allows for modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in determining a drug's efficacy and safety. Researchers have also explored its application in click chemistry and other modular synthesis strategies, further underscoring its importance in contemporary chemical research.

In terms of synthesis, 3-Bromo-2-N-Boc-amino-propionic Acid Methyl Ester can be prepared through a variety of methods, including nucleophilic substitution reactions and peptide coupling techniques. The choice of synthetic pathway often depends on the specific requirements of the target molecule and the desired purity levels. Advanced purification techniques, such as high-performance liquid chromatography (HPLC) and flash chromatography, are commonly employed to ensure the highest quality of the final product.

The application of this compound extends beyond traditional organic synthesis. It has been utilized in bioconjugation reactions, where it serves as a linker or spacer between different biomolecules. This capability has found applications in diagnostics, imaging agents, and targeted drug delivery systems. Furthermore, its compatibility with various functional groups makes it an ideal candidate for exploring novel chemical transformations and reaction mechanisms.

From an environmental perspective, understanding the fate and behavior of CAS No. 1219200-16-4 is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes degradation under specific environmental conditions, though further research is needed to fully characterize its persistence and bioaccumulation potential.

In conclusion, 3-Bromo-2-N-Boc-amino-propionic Acid Methyl Ester is a versatile and valuable compound with wide-ranging applications in organic chemistry, drug discovery, and materials science. Its unique structure, combined with advanced synthetic methodologies and ongoing research efforts, ensures that this molecule will continue to play a pivotal role in advancing chemical science and technology.